4-Bromobutyryl chloride
4-Bromobutyryl chloride
4-Bromobutyryl Chloride is used as a reagent in the synthesis of Bepotastine which is a histamine H1 receptor antagonist. 4-Bromobutyryl Chloride is also used in the preparation of fimbrolide-nitric oxide donor hybrids as potential antimicrobial agents.
Brand Name:
Vulcanchem
CAS No.:
927-58-2
VCID:
VC21072746
InChI:
InChI=1S/C4H6BrClO/c5-3-1-2-4(6)7/h1-3H2
SMILES:
C(CC(=O)Cl)CBr
Molecular Formula:
C4H6BrClO
Molecular Weight:
185.45 g/mol
4-Bromobutyryl chloride
CAS No.: 927-58-2
Cat. No.: VC21072746
Molecular Formula: C4H6BrClO
Molecular Weight: 185.45 g/mol
Purity: 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Bromobutyryl Chloride is used as a reagent in the synthesis of Bepotastine which is a histamine H1 receptor antagonist. 4-Bromobutyryl Chloride is also used in the preparation of fimbrolide-nitric oxide donor hybrids as potential antimicrobial agents. |
|---|---|
| CAS No. | 927-58-2 |
| Molecular Formula | C4H6BrClO |
| Molecular Weight | 185.45 g/mol |
| IUPAC Name | 4-bromobutanoyl chloride |
| Standard InChI | InChI=1S/C4H6BrClO/c5-3-1-2-4(6)7/h1-3H2 |
| Standard InChI Key | LRTRXDSAJLSRTG-UHFFFAOYSA-N |
| SMILES | C(CC(=O)Cl)CBr |
| Canonical SMILES | C(CC(=O)Cl)CBr |
| Appearance | clear colorless to slightly yellow |
| Boiling Point | 101 °C37 mm Hg |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator